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Compound of Interest

Compound Name: NNC 38-1049

Cat. No.: B1679358 Get Quote

Technical Support Center: NNC 38-1049
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and proper storage of NNC 38-1049 to

ensure experimental success and data integrity.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for NNC 38-1049 powder?

For long-term storage, NNC 38-1049 powder should be stored at -20°C, where it is stable for

up to 3 years. For shorter-term storage, it can be kept at 4°C for up to 2 years.[1]

Q2: How should I store NNC 38-1049 once it is dissolved in a solvent?

Solutions of NNC 38-1049 should be stored at -80°C for long-term stability, remaining viable for

up to 6 months.[1][2] For shorter-term use, solutions can be stored at -20°C for up to 1 month.

[1][2]

Q3: Can NNC 38-1049 be shipped at room temperature?

Yes, shipping at room temperature is acceptable for periods of less than 2 weeks.[1] Upon

receipt, it is crucial to transfer the compound to the recommended storage conditions

immediately.
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Q4: What are the general handling precautions for NNC 38-1049?

When handling NNC 38-1049, it is important to avoid inhalation, as well as contact with eyes

and skin.[1] The formation of dust and aerosols should be avoided, and the compound should

be handled in a well-ventilated area.[1] It is also recommended to keep the container tightly

sealed in a cool, well-ventilated area, away from direct sunlight and sources of ignition.[1]

Q5: Is NNC 38-1049 sensitive to light?

The safety data sheet advises keeping the compound away from direct sunlight, suggesting

potential light sensitivity.[1] Therefore, it is best practice to store NNC 38-1049 in a light-

protected container.

Data Summary
Table 1: Recommended Storage Conditions for NNC 38-1049

Form Storage Temperature Duration

Powder -20°C 3 years[1]

4°C 2 years[1]

In Solvent -80°C 6 months[1][2]

-20°C 1 month[1][2]

Troubleshooting Guide
Q: My experimental results with NNC 38-1049 are inconsistent. Could this be a stability issue?

A: Inconsistent results can indeed be a sign of compound degradation. Please consider the

following troubleshooting steps:

Verify Storage Conditions: Confirm that the compound has been stored according to the

recommended temperature and duration guidelines in Table 1.

Review Solution Preparation: If you are using a stock solution, ensure it was prepared

correctly and has not exceeded its recommended storage time. Frequent freeze-thaw cycles
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should be avoided.

Check for Contamination: Ensure your stock solution has not been contaminated. It is good

practice to aliquot stock solutions into smaller, single-use volumes.

Consider Experimental Conditions: Assess if any of your experimental conditions (e.g., high

temperature, extreme pH, prolonged exposure to light) could be affecting the stability of NNC
38-1049.

Q: I suspect my NNC 38-1049 has degraded. What should I do?

A: If you suspect degradation, it is recommended to use a fresh vial of the compound. To

confirm degradation, you could consider analytical methods such as High-Performance Liquid

Chromatography (HPLC) to assess the purity of your current stock compared to a new,

unopened sample.
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Experimental Workflow for NNC 38-1049
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Caption: Recommended workflow for handling and preparing NNC 38-1049 for experiments.
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Troubleshooting Guide for NNC 38-1049 Stability Issues
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Caption: Decision tree for troubleshooting stability-related issues with NNC 38-1049.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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